Cas no 63966-92-7 (Phenol, 3-amino-4-ethoxy-)

• Product Name: Phenol, 3-amino-4-ethoxy-
• CAS No: 63966-92-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 961051
• PubChem ID: 20341734
• Update Time: 2025-04-19

Phenol, 3-amino-4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-amino-4-ethoxy-
• DB-327181
• SCHEMBL8673547
• 63966-92-7
• Phenol, 3-amino-4-ethoxy-

• Inchi： 1S/C8H11NO2/c1-2-11-8-4-3-6(10)5-7(8)9/h3-5,10H,2,9H2,1H3
• InChI Key： NWTOIZVQDSJDFA-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1N)O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48